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Compound of Interest

Compound Name: GSK369796 Dihydrochloride

Cat. No.: B607840

Essential Safety and Handling Guide for
GSK369796 Dihydrochloride

For Research Use Only. Not for human or veterinary use.[1]

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling GSK369796 Dihydrochloride. The information is
compiled from various chemical suppliers and general laboratory safety standards. It is crucial
to consult the specific Safety Data Sheet (SDS) provided by your supplier and to conduct a
thorough risk assessment before handling this compound.

I. Chemical and Physical Properties

GSK369796 Dihydrochloride, also known as N-tert-butylisoquine, is an antimalarial agent.[1]
[2] It is a solid, light yellow to yellow powder.[3]
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Property Value Source
CAS Number 1010411-21-8 [11[2][3][41[5]
Molecular Formula C20H24CI3N30 [1][4]5]16]
Molecular Weight 428.78 g/mol [11[4]5][6]
Purity >98% to 99.99% [11[4][6]
Solubility Soluble in DMSO and Water [2][3]

Short term (days to weeks) at

0-4°C. Long term (months to

years) at -20°C. Keep in a dry,
Storage )

dark, and well-ventilated place

with the container tightly

sealed.[1][7]

Il. Personal Protective Equipment (PPE)

When handling GSK369796 Dihydrochloride, it is imperative to use appropriate personal
protective equipment to minimize exposure. The following PPE is recommended:

o Respiratory Protection: For handling the solid powder, especially if dust can be generated, a
NIOSH-approved air-purifying respirator with a particulate filter is recommended.[8] Work
should be conducted in a well-ventilated area, preferably under a chemical fume hood.[7][9]

o Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect
against dust particles and splashes.[8][9][10]

o Skin and Body Protection: A lab coat or a chemical-resistant disposable coverall should be
worn.[8] Ensure that skin is not exposed.

o Hand Protection: Chemical-resistant gloves (e.qg., nitrile) are required. It is good practice to
wear two pairs of gloves (double-gloving).[8] Change gloves immediately if they become
contaminated.

lll. Operational Plan for Handling
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A. Engineering Controls:

o Work in a well-ventilated laboratory.[10]

e Use a chemical fume hood for all procedures that may generate dust or aerosols.[7]
o Ensure that an eyewash station and a safety shower are readily accessible.[10]

B. Safe Handling Practices:

Avoid the formation of dust and aerosols.[7]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[9][10]

Avoid contact with skin and eyes.[7]

Wash hands thoroughly after handling.[9][10]

Do not eat, drink, or smoke in the laboratory.[9]
C. First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[10]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek
medical attention.[10]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[10]

 If Swallowed: Do NOT induce vomiting. Wash out the mouth with water. Never give anything
by mouth to an unconscious person. Seek immediate medical attention.[7]

IV. Spill Management and Disposal Plan
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A. Spill Response: In the event of a spill, follow these steps while wearing appropriate PPE:
o Evacuate non-essential personnel from the area.
o Ensure adequate ventilation.

o For a dry spill, carefully sweep up the material, avoiding dust generation, and place it in a
suitable, closed container for disposal.[10]

o For a solution spill, absorb it with an inert material (e.g., vermiculite, sand, or earth) and
place it in a sealed container for disposal.

o Clean the spill area thoroughly with a suitable decontaminating solution.

» Prevent the spilled material from entering drains or waterways.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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